Cas no 1797309-29-5 (1-({1,5-dioxa-9-azaspiro[5.5]undecane-9-sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one)

• Product Name: 1-({1,5-dioxa-9-azaspiro[5.5]undecane-9-sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one
• CAS No: 1797309-29-5
• MF: C₁₈H₂₉NO₅S
• MW: 371.491564512253
• CID: 5794567
• PubChem ID: 71806954
• Update Time: 2025-10-17

1-({1,5-dioxa-9-azaspiro[5.5]undecane-9-sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS024560008
• 1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-ylsulfonylmethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one
• F6436-2932
• 1-((1,5-dioxa-9-azaspiro[5.5]undecan-9-ylsulfonyl)methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one
• 1-({1,5-DIOXA-9-AZASPIRO[5.5]UNDECANE-9-SULFONYL}METHYL)-7,7-DIMETHYLBICYCLO[2.2.1]HEPTAN-2-ONE
• 1797309-29-5
• 4-(1,5-dioxa-9-azaspiro[5.5]undecan-9-ylsulfonylmethyl)-7,7-dimethylbicyclo[2.2.1]heptan-3-one
• 1-({1,5-dioxa-9-azaspiro[5.5]undecane-9-sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one

• Inchi： 1S/C18H29NO5S/c1-16(2)14-4-5-17(16,15(20)12-14)13-25(21,22)19-8-6-18(7-9-19)23-10-3-11-24-18/h14H,3-13H2,1-2H3
• InChI Key： JFTNNMVPNIOTPQ-UHFFFAOYSA-N
• SMILES： S(CC12C(CC(CC1)C2(C)C)=O)(N1CCC2(CC1)OCCCO2)(=O)=O

Computed Properties

• Exact Mass: 371.17664420g/mol
• Monoisotopic Mass: 371.17664420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.3Ų

Additional information on 1-({1,5-dioxa-9-azaspiro[5.5]undecane-9-sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one

Research Brief on 1-({1,5-dioxa-9-azaspiro[5.5]undecane-9-sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one (CAS: 1797309-29-5)

The compound 1-({1,5-dioxa-9-azaspiro[5.5]undecane-9-sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one (CAS: 1797309-29-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges associated with the spirocyclic and bicyclic frameworks present in this molecule. Researchers have developed novel synthetic routes to achieve high yields and enantiomeric purity, which are critical for its pharmacological evaluation. The compound's structural complexity, featuring a 1,5-dioxa-9-azaspiro[5.5]undecane moiety and a 7,7-dimethylbicyclo[2.2.1]heptan-2-one scaffold, suggests potential interactions with biological targets such as enzymes and receptors involved in inflammatory and neurodegenerative pathways.

In vitro and in vivo studies have demonstrated promising biological activities for this compound. Preliminary data indicate its efficacy as an inhibitor of key enzymes involved in oxidative stress and inflammation. For instance, it has shown potent activity against cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), suggesting potential applications in treating inflammatory diseases. Additionally, its ability to cross the blood-brain barrier makes it a candidate for further investigation in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

Further pharmacological profiling has revealed favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These findings position 1-({1,5-dioxa-9-azaspiro[5.5]undecane-9-sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one as a promising lead compound for drug development. Ongoing research is focused on optimizing its structure-activity relationships (SAR) to enhance potency and reduce potential off-target effects.

In conclusion, the compound 1-({1,5-dioxa-9-azaspiro[5.5]undecane-9-sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one represents a significant advancement in the search for novel therapeutic agents. Its unique chemical structure and promising biological activities warrant further investigation to fully elucidate its mechanism of action and therapeutic potential. Future studies should explore its efficacy in preclinical models of disease and assess its safety profile to facilitate its transition into clinical trials.